Cas no 67191-35-9 (1-ethynyl-2-(propan-2-yloxy)benzene)

• Product Name: 1-ethynyl-2-(propan-2-yloxy)benzene
• CAS No: 67191-35-9
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD20384496
• CID: 395195
• PubChem ID: 5461811
• Update Time: 2025-05-24

1-ethynyl-2-(propan-2-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethenyl-2-(1-methylethoxy)-
• 1-ethenyl-2-propan-2-yloxybenzene
• 1-Ethenyl-2-(1-methylethoxy)benzene
• EN300-1870565
• AKOS013992618
• AS-47074
• SCHEMBL419697
• SY125589
• 1-ethenyl-2-(1-methylethoxy)-benzene (20% w/w in dcm, stabl. with 0.01% p-benzenediol)
• MFCD20384496
• AMY30943
• F11882
• 1-isopropoxy-2-vinylbenzene
• UPCMLD00WV-118
• 1-ethenyl-2-(propan-2-yloxy)benzene
• DTXSID50420138
• 2-isopropoxystyrene
• CS-0035647
• 67191-35-9
• A915814
• 1-ethynyl-2-(propan-2-yloxy)benzene

• MDL： MFCD20384496
• Inchi： 1S/C11H14O/c1-4-10-7-5-6-8-11(10)12-9(2)3/h4-9H,1H2,2-3H3
• InChI Key： SXCKVSZTZAMSRS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=C)C(C)C

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

1-ethynyl-2-(propan-2-yloxy)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 1-ethynyl-2-(propan-2-yloxy)benzene

Recent Advances in the Study of 1-Ethynyl-2-(propan-2-yloxy)benzene (CAS: 67191-35-9) in Chemical Biology and Pharmaceutical Research

1-Ethynyl-2-(propan-2-yloxy)benzene (CAS: 67191-35-9) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its ethynyl and isopropoxy functional groups, has been explored for its unique reactivity and biological activity. Recent studies have focused on its role as a building block in organic synthesis, its potential as a pharmacophore in drug discovery, and its utility in chemical biology probes. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in the field.

One of the key areas of interest in the study of 1-ethynyl-2-(propan-2-yloxy)benzene is its application in click chemistry. The ethynyl group in this compound makes it an excellent candidate for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of bioorthogonal chemistry. Recent research has demonstrated its efficacy in labeling biomolecules, such as proteins and nucleic acids, for imaging and diagnostic purposes. For instance, a 2023 study published in the Journal of Chemical Biology utilized this compound to develop fluorescent probes for tracking cellular processes in real-time, showcasing its versatility in live-cell imaging.

In addition to its role in chemical biology, 1-ethynyl-2-(propan-2-yloxy)benzene has shown promise in pharmaceutical research. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. A 2022 paper in the European Journal of Medicinal Chemistry reported the synthesis of novel analogs of this compound and their evaluation as potential anti-inflammatory agents. The results suggested that these analogs could modulate key signaling pathways, offering a new avenue for the development of anti-inflammatory drugs.

Another notable application of 1-ethynyl-2-(propan-2-yloxy)benzene is in the field of material science. Its unique structural features have been exploited in the design of organic semiconductors and conductive polymers. A recent study published in Advanced Materials (2023) highlighted the use of this compound as a precursor for the synthesis of π-conjugated polymers with enhanced electronic properties. These findings open up possibilities for its use in flexible electronics and optoelectronic devices.

Despite these promising developments, challenges remain in the practical application of 1-ethynyl-2-(propan-2-yloxy)benzene. Issues such as stability under physiological conditions and scalability of synthesis need to be addressed. Ongoing research is focused on optimizing the synthetic routes and improving the compound's bioavailability for therapeutic applications. Collaborative efforts between chemists, biologists, and material scientists are expected to drive further advancements in this area.

In conclusion, 1-ethynyl-2-(propan-2-yloxy)benzene (CAS: 67191-35-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from bioorthogonal chemistry to drug discovery and material science, underscoring its multidisciplinary relevance. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.